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Compound of Interest

Compound Name: Isopropyl hydrogen sulphate

Cat. No.: B037201 Get Quote

An In-depth Technical Guide to Isopropyl Hydrogen Sulphate

This technical guide provides a comprehensive overview of isopropyl hydrogen sulphate, a

significant organosulfur compound. It is intended for researchers, scientists, and professionals

in drug development and chemical synthesis. This document covers its chemical identity,

physicochemical properties, synthesis protocols, analytical methods, and applications.

Chemical Identity and Properties
Isopropyl hydrogen sulphate, an organosulfate compound, serves primarily as a reactive

intermediate in various chemical syntheses.[1][2] Its acidic nature and the presence of the

sulfate group make it a valuable reagent and catalyst.[2][3]

Identifiers and Synonyms
The compound is recognized by several names and registry numbers across different chemical

databases.
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Identifier Value

CAS Number 6914-90-5[4][5][6][7][8]

IUPAC Name propan-2-yl hydrogen sulfate[7][8][9]

Molecular Formula C₃H₈O₄S[4][5][6][7][9]

InChI Key IVNFTPCOZIGNAE-UHFFFAOYSA-N[4][6][9]

Canonical SMILES CC(C)OS(=O)(=O)O[3][6][7]

EINECS 230-021-2[4][5][6]

The following table lists the common synonyms used to refer to isopropyl hydrogen sulphate.

Synonyms

Isopropyl hydrogen sulfate[5][6][9]

Propan-2-yl hydrogen sulfate[4][9]

Sulfuric acid, mono(1-methylethyl) ester[2][4][6]

Isopropyl sulfuric acid[3][6][9]

1-Methylethyl hydrogen sulfate[2][3][8]

Monoisopropyl sulfate[2][6]

Physicochemical Properties
The quantitative physical and chemical properties of isopropyl hydrogen sulphate are

summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://sielc.com/isopropyl-hydrogen-sulphate
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6903206.htm
https://www.smolecule.com/products/s1489140
https://pubchem.ncbi.nlm.nih.gov/compound/81327
https://www.smolecule.com/products/s1489140
https://pubchem.ncbi.nlm.nih.gov/compound/81327
https://www.bocsci.com/product/isopropyl-hydrogen-sulphate-cas-6914-90-5-277334.html
https://sielc.com/isopropyl-hydrogen-sulphate
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6903206.htm
https://www.smolecule.com/products/s1489140
https://www.bocsci.com/product/isopropyl-hydrogen-sulphate-cas-6914-90-5-277334.html
https://sielc.com/isopropyl-hydrogen-sulphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6903206.htm
https://www.bocsci.com/product/isopropyl-hydrogen-sulphate-cas-6914-90-5-277334.html
https://www.biochempartner.com/6914-90-5-BCP42881
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6903206.htm
https://www.smolecule.com/products/s1489140
https://sielc.com/isopropyl-hydrogen-sulphate
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6903206.htm
https://www.benchchem.com/product/b037201?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6903206.htm
https://www.bocsci.com/product/isopropyl-hydrogen-sulphate-cas-6914-90-5-277334.html
https://sielc.com/isopropyl-hydrogen-sulphate
https://www.bocsci.com/product/isopropyl-hydrogen-sulphate-cas-6914-90-5-277334.html
https://cymitquimica.com/cas/6914-90-5/
https://sielc.com/isopropyl-hydrogen-sulphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6903206.htm
https://www.biochempartner.com/6914-90-5-BCP42881
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6903206.htm
https://www.bocsci.com/product/isopropyl-hydrogen-sulphate-cas-6914-90-5-277334.html
https://cymitquimica.com/cas/6914-90-5/
https://www.biochempartner.com/6914-90-5-BCP42881
https://pubchem.ncbi.nlm.nih.gov/compound/81327
https://cymitquimica.com/cas/6914-90-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6903206.htm
https://www.benchchem.com/product/b037201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Weight ~140.16 g/mol [3][4][6][8]

Melting Point 245 °C[5][6]

Density 1.356 g/cm³[5]

pKa (Predicted) -2.84 ± 0.15[5][6]

LogP -0.609[4]

Appearance Colorless to pale yellow liquid[2]

Solubility
Highly soluble in water and polar organic

solvents[2][5]

Synthesis and Experimental Protocols
Isopropyl hydrogen sulphate is a key intermediate in the "strong-acid" process for

manufacturing isopropyl alcohol.[1] The primary synthesis route involves the direct reaction of

propylene with sulfuric acid.[1][7]

Synthesis from Propylene (Direct Alkylation)
This industrial method involves the reaction of liquid propylene with concentrated sulfuric acid.

The process forms a mixture of monoisopropyl and a smaller amount of diisopropyl sulphate,

which can then be hydrolyzed to produce isopropyl alcohol.[1]

Experimental Protocol:

Reactant Preparation: Use concentrated sulfuric acid (87.5-95%).[1]

Reaction Conditions: Introduce liquid propylene into the sulfuric acid under controlled

conditions. Maintain the reaction temperature at approximately 25°C and the pressure at 165

lbs. per sq. inch to optimize the formation of the monoester.[1] To prevent side reactions such

as dehydration, the temperature should ideally be kept below 40°C.[1]

Product Formation: The reaction yields isopropyl hydrogen sulphate as the primary

intermediate.[1][7]
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Hydrolysis (Optional): The resulting sulfate esters are subsequently hydrolyzed with water to

produce isopropyl alcohol and regenerate the sulfuric acid.[1]

Reactants

Synthesis Process

Products

Optional Next Step

Propylene (liquid)

Direct Alkylation
(25°C, 165 psi)

Sulfuric Acid (87.5-95%)

Isopropyl Hydrogen Sulphate

Primary Intermediate

Diisopropyl Sulphate (by-product)

Hydrolysis (with Water)

Isopropyl Alcohol Regenerated H₂SO₄

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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